Cas no 1806782-65-9 (Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate)

Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoromethyl substituents enhances its reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The electron-withdrawing effects of these groups facilitate nucleophilic substitution and cross-coupling reactions, enabling precise structural modifications. Its ester functionality further allows for derivatization into acids, amides, or other functional groups. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial applications.

Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate structure

1806782-65-9 structure

Product Name:Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate

CAS No:1806782-65-9

MF:C₈H₆ClF₂NO₂

MW:221.588548183441

CID:4799224

Update Time:2025-11-02

Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate
- Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)6-5(9)4(7(10)11)2-3-12-6/h2-3,7H,1H3
- InChI Key： WGSYVPVGNBXRAT-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)OC)=NC=CC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 216
XLogP3: 2.3
Topological Polar Surface Area: 39.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023024563-250mg	Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate	1806782-65-9	97%	250mg	$748.00	2022-03-31
Alichem	A023024563-500mg	Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate	1806782-65-9	97%	500mg	$950.60	2022-03-31
Alichem	A023024563-1g	Methyl 3-chloro-4-(difluoromethyl)pyridine-2-carboxylate	1806782-65-9	97%	1g	$1,764.00	2022-03-31